Cas no 944068-43-3 (2-methylsulfonyl-2,5-diazabicyclo[2.2.1]heptane)

• Product Name: 2-methylsulfonyl-2,5-diazabicyclo[2.2.1]heptane
• CAS No: 944068-43-3
• MF: C₆H₁₂N₂O₂S
• MW: 176.236680030823
• MDL: MFCD22690737
• CID: 1073597
• PubChem ID: 69030709
• Update Time: 2025-05-26

2-methylsulfonyl-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfonyl)-2,5-Diazabicyclo[2.2.1]heptane
• 2-methylsulfonyl-2,5-diazabicyclo[2.2.1]heptane
• AC-31833
• AKOS024438883
• CS2430
• PB19828
• SCHEMBL4405222
• AMY5516
• 944068-43-3
• A859439
• CS-0053700
• (1S,4S)-2-Methylsulfonyl-2,5-diazabicyclo[2.2.1]heptane

• MDL： MFCD22690737
• Inchi： 1S/C6H12N2O2S/c1-11(9,10)8-4-5-2-6(8)3-7-5/h5-7H,2-4H2,1H3
• InChI Key： KQFMRBHXRDGEAH-UHFFFAOYSA-N
• SMILES： S(C)(N1CC2CC1CN2)(=O)=O

Computed Properties

• Exact Mass: 176.06200
• Monoisotopic Mass: 176.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.79000
• LogP: 0.33960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines

Additional information on 2-methylsulfonyl-2,5-diazabicyclo[2.2.1]heptane

2-Methylsulfonyl-2,5-Diazabicyclo[2.2.1]Heptane: A Comprehensive Overview

The compound with CAS No 944068-43-3, commonly referred to as 2-methylsulfonyl-2,5-diazabicyclo[2.2.1]heptane, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and diverse applications in drug design and synthesis.

The bicyclo[2.2.1]heptane framework is a well-known structure in organic chemistry, characterized by its rigid and stable bicyclic system. The presence of the methylsulfonyl group at the 2-position introduces additional functionality, making this compound a valuable building block for further chemical modifications. Recent studies have highlighted the potential of such compounds in medicinal chemistry, particularly in the development of bioactive molecules with specific therapeutic applications.

One of the key features of 2-methylsulfonyl-2,5-diazabicyclo[2.2.1]heptane is its ability to act as a versatile scaffold for the construction of complex molecular architectures. Researchers have explored its use in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals due to their unique biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in the treatment of various diseases including cancer.

Recent advancements in synthetic methodologies have further enhanced our ability to manipulate the structure of bicyclo[2.2.1]heptane derivatives like this compound. Techniques such as ring-opening reactions and cross-coupling reactions have enabled chemists to introduce diverse functional groups at specific positions on the bicyclic framework, thereby expanding its utility in drug discovery.

In terms of pharmacological applications, methylsulfonyl substituted bicyclic compounds have shown promise in modulating various cellular pathways. For example, studies have demonstrated that certain derivatives can inhibit enzymes involved in inflammation and immune response, suggesting their potential as anti-inflammatory agents.

The synthesis of 2-methylsulfonyl-2,5-diazabicyclo[2.2.1]heptane typically involves a multi-step process that combines principles from both classical organic chemistry and modern catalytic methods. The introduction of the methylsulfonyl group is often achieved through sulfonation reactions, while the formation of the bicyclic system requires precise control over stereochemistry to ensure optimal yields and product quality.

From an analytical standpoint, this compound can be characterized using a variety of spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry (MS). These methods provide critical insights into the molecular structure and purity of the compound, ensuring its suitability for further research or application.

In conclusion, CAS No 944068-43-3, or 2-methylsulfonyl-2,5-diazabicyclo[2.2.1]heptane, represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features and versatile functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents with enhanced biological activity and selectivity.